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Compound of Interest

Compound Name: Iohexol-d5

Cat. No.: B562834 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to

the Safe Handling, Storage, and Disposal of Iohexol-d5.

This document provides immediate and essential safety protocols and logistical information for

the proper handling of Iohexol-d5 in a laboratory setting. Adherence to these procedural

guidelines is critical for ensuring personnel safety and maintaining a secure research

environment.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is crucial when handling Iohexol-d5, even with

its low systemic toxicity. The following PPE is recommended to minimize exposure.
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Protection Type Specific Recommendations

Eye and Face Protection

Chemical splash goggles should always be

worn. In situations with a risk of splashing, a

face shield used in conjunction with goggles

offers maximum protection.

Skin and Body Protection

A standard laboratory coat is required. For tasks

with a higher potential for contact, a chemical-

resistant apron over the lab coat is

recommended. Full-length pants and closed-toe

shoes are mandatory.

Hand Protection

Nitrile gloves are suitable for handling Iohexol-

d5. Gloves should be inspected for any signs of

degradation before use and replaced

immediately if compromised. Always wash

hands thoroughly after removing gloves.

Respiratory Protection

Under normal laboratory conditions with

adequate ventilation, respiratory protection is

not typically required. If dust generation is

anticipated, a NIOSH-approved N95 respirator

should be used. For significant quantities of

airborne dust, a powered air-purifying respirator

(PAPR) may be necessary.

Operational and Disposal Plans
Handling and Storage:

Iohexol-d5 should be handled in a well-ventilated area, preferably within a chemical fume

hood, to minimize the potential for inhalation of any airborne particles. Avoid creating dust.

Containers should be kept tightly sealed when not in use. Store the compound in a cool, dry

place away from incompatible materials such as strong oxidizing agents.

Disposal Plan:
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All waste materials contaminated with Iohexol-d5, including used gloves, weigh boats, and

cleaning materials, should be collected in a clearly labeled, sealed container. Disposal must be

conducted in accordance with all applicable federal, state, and local environmental regulations

for chemical waste. Contact your institution's environmental health and safety (EHS)

department for specific disposal procedures.

Quantitative Data Summary
The following table summarizes key quantitative data for Iohexol-d5.

Property Value Source

Molecular Formula C₁₉H₂₁D₅I₃N₃O₉ [1]

Molecular Weight 826.17 g/mol [1]

Physical State Solid [2]

Occupational Exposure Limit

(OEL)

No specific TLV established.

As a guideline for a substance

of low toxicity, ACGIH

recommends that airborne

concentrations be kept below 3

mg/m³ (respirable particles)

and 10 mg/m³ (inhalable

particles) for Particles

(insoluble or poorly soluble)

Not Otherwise Specified

(PNOS).

[1]

Experimental Protocols
While specific experimental protocols are dependent on the research application, the following

standard operating procedure (SOP) provides a detailed methodology for the general handling

of Iohexol-d5 in a laboratory setting.

Standard Operating Procedure for Handling Iohexol-d5:

Preparation:
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Ensure the work area (e.g., chemical fume hood) is clean and uncluttered.

Assemble all necessary equipment, including spatulas, weigh boats, and containers.

Don the appropriate personal protective equipment (PPE) as outlined in the table above.

Verify that an emergency eyewash station and safety shower are accessible.

Weighing and Aliquoting:

Perform all weighing and aliquoting of the solid Iohexol-d5 within a chemical fume hood or

a ventilated balance enclosure to minimize dust generation.

Use a clean spatula to carefully transfer the desired amount of the compound to a weigh

boat.

Close the primary container immediately after dispensing.

If preparing a solution, slowly add the solid to the solvent to avoid splashing.

Post-Handling:

Clean all equipment and the work surface with an appropriate solvent and then with soap

and water.

Dispose of all contaminated materials, including gloves and weigh boats, in the designated

hazardous waste container.

Wash hands thoroughly with soap and water after removing PPE.

Iohexol-d5 Spill Cleanup Workflow
The following diagram outlines the procedural steps for responding to a spill of Iohexol-d5
powder.
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Immediate Response Cleanup Procedure Post-Cleanup

Alert Personnel & Evacuate Area Assess Spill & Identify Hazards
If safe

Don Appropriate PPE Contain Spill with Absorbent Material Gently Scoop Powder into Waste Container Decontaminate Spill Area Dispose of Waste According to Regulations Report Incident to Supervisor/EHS

Click to download full resolution via product page

Caption: Workflow for a solid chemical spill response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b562834?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

